Cas no 347174-05-4 (Ferrostatin-1)

Ferrostatin-1 is a potent and selective inhibitor of ferroptosis, a form of regulated cell death characterized by iron-dependent lipid peroxidation. It functions by scavenging reactive oxygen species (ROS) and blocking lipid peroxidation, thereby preserving cellular integrity under oxidative stress conditions. Ferrostatin-1 exhibits high stability and efficacy in both in vitro and in vivo models, making it a valuable tool for studying ferroptosis-related pathways in diseases such as neurodegeneration, ischemia-reperfusion injury, and cancer. Its specificity and low cytotoxicity distinguish it as a preferred compound for mechanistic research and therapeutic exploration. The compound is soluble in organic solvents like DMSO and ethanol, ensuring compatibility with experimental protocols.
Ferrostatin-1 structure
Ferrostatin-1 structure
Product Name:Ferrostatin-1
CAS No:347174-05-4
MF:C15H22N2O2
MW:262.347383975983
MDL:MFCD08072959
CID:1077732
PubChem ID:4068248
Update Time:2025-05-26

Ferrostatin-1 Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-(cyclohexylamino)benzoate
    • Ferrostatin-1 (Fer-1)
    • ethyl 3-amino-4-cyclohexylaminobenzoate
    • Ferrostatin 1
    • Ferrostatin-1
    • 3-amino-4-cyan-1-phenyl-pyrrol-2-carbonsaeureethylester
    • 3-Amino-4-cyclohexylamino benzoic acid ethyl ester
    • 3-amino-4-cyclohexylamino-benzoic acid ethyl ester
    • AC1LDIR8
    • AG-G-09537
    • CTK1E8332
    • ethyl 3-amino-4-cyano-1-phenyl-1H-pyrrole-2-carboxylate
    • HMS2445A21
    • Fer-1
    • Benzoic acid, 3-amino-4-(cyclohexylamino)-, ethyl ester
    • ferrostatin-1-fer-1
    • UJHBVMHOBZBWMX-UHFFFAOYSA-N
    • HMS3653M21
    • BCP17366
    • s7243
    • SB19587
    • SEL10496268
    • SEL10496253
    • ST45002378
    • SW2
    • 347174-05-4
    • SY270013
    • C74788
    • 3-amino-4-(cyclohexylamino)-benzoic acid, ethyl ester
    • GLXC-04905
    • EX-A4243
    • Ferrostatin-1 (Fer-1)?
    • SW219400-1
    • SCHEMBL18137149
    • AC-36537
    • DB-297431
    • ferrrostatin 1
    • 3-Amino-4-cyclohexylaminobenzoic acid, ethyl ester
    • A903830
    • CS-0019733
    • CHEBI:173086
    • J-019728
    • CHEMBL3633556
    • SCHEMBL2032512
    • NCGC00370951-06
    • AS-57497
    • Ethyl3-amino-4-(cyclohexylamino)benzoate
    • ALBB-024198
    • HY-100579
    • AKOS003388952
    • MFCD08072959
    • CCG-267075
    • 3-Amino-4-cyclohexylaminobenzoic Acid Ethyl Ester; Fer-1
    • 3-amino-4-cyclohexylaminobenzoic acid ethyl ester
    • F1302
    • 3-Amino-4-cyclohexylaminobenzoic acid ethyl ester;
    • BRD-K97375133-001-02-1
    • BRD-K97375133-001-01-3
    • BRD-K97375133-001-03-9
    • MDL: MFCD08072959
    • Inchi: 1S/C15H22N2O2/c1-2-19-15(18)11-8-9-14(13(16)10-11)17-12-6-4-3-5-7-12/h8-10,12,17H,2-7,16H2,1H3
    • InChI Key: UJHBVMHOBZBWMX-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=C(C=1)N)NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 262.16826
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 3.3

Experimental Properties

  • Solubility: DMSO: soluble10mg/mL, clear
  • PSA: 64.35

Ferrostatin-1 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:4°C, protect from light

Ferrostatin-1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A450002380-25mg
Ferrostatin-1
347174-05-4 95%
25mg
$177.60 2023-09-02
Alichem
A450002380-50mg
Ferrostatin-1
347174-05-4 95%
50mg
$279.77 2023-09-02
DC Chemicals
DC10742-100 mg
Ferrostatin-1 (Fer-1)
347174-05-4 >98%
100mg
$400.0 2022-02-28
DC Chemicals
DC10742-250 mg
Ferrostatin-1 (Fer-1)
347174-05-4 >98%
250mg
$700.0 2022-02-28
DC Chemicals
DC10742-1 g
Ferrostatin-1 (Fer-1)
347174-05-4 >98%
1g
$1350.0 2022-02-28
TRC
F307700-5mg
Ferrostatin 1
347174-05-4
5mg
$ 59.00 2023-09-07
TRC
F307700-10mg
Ferrostatin 1
347174-05-4
10mg
$104.00 2023-05-18
TRC
F307700-25mg
Ferrostatin 1
347174-05-4
25mg
$211.00 2023-05-18
TRC
F307700-100mg
Ferrostatin 1
347174-05-4
100mg
$603.00 2023-05-18
TRC
F307700-250mg
Ferrostatin 1
347174-05-4
250mg
$1194.00 2023-05-18

Additional information on Ferrostatin-1

Ferrostatin-1: A Comprehensive Overview

Ferrostatin-1, also known by its CAS number 347174-05-4, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. This article delves into the latest research findings and provides an in-depth analysis of Ferrostatin-1, ensuring a comprehensive understanding of its role and significance.

The discovery of Ferrostatin-1 marked a pivotal moment in the study of cellular biology, particularly in the context of iron metabolism and its implications for human health. Recent studies have highlighted its ability to modulate cellular iron levels, making it a valuable tool in understanding and addressing conditions associated with iron dysregulation. The compound's structure, which includes a complex arrangement of functional groups, contributes to its unique biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the molecular mechanisms underlying its effects.

One of the most promising applications of Ferrostatin-1 lies in its potential therapeutic uses. Preclinical studies have demonstrated its efficacy in mitigating oxidative stress, a process that is central to numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By targeting specific pathways involved in iron-mediated lipid peroxidation, Ferrostatin-1 has shown remarkable potential in protecting cells from oxidative damage. These findings have been corroborated by experiments conducted on animal models, which have yielded encouraging results.

In addition to its therapeutic potential, Ferrostatin-1 has also been utilized as a research tool in academic settings. Its ability to selectively inhibit certain cellular processes has made it an invaluable asset for studying the intricacies of iron metabolism and its role in cellular signaling. Scientists have leveraged this compound to investigate the interplay between iron homeostasis and other metabolic pathways, shedding light on previously unexplored aspects of cellular biology.

The latest research on Ferrostatin-1 has also explored its pharmacokinetic properties, which are crucial for determining its suitability as a drug candidate. Studies conducted using state-of-the-art analytical techniques have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are essential for optimizing drug delivery systems and enhancing the compound's bioavailability.

Beyond its scientific applications, Ferrostatin-1 has also sparked interest in biotechnological industries. Its ability to influence cellular responses to oxidative stress has led to exploratory studies in the development of novel antioxidant therapies. Researchers are actively investigating methods to enhance the stability and efficacy of this compound, with the ultimate goal of translating these findings into clinical practice.

In conclusion, Ferrostatin-1, identified by CAS number 347174-05-4, represents a groundbreaking advancement in the field of cellular biology. Its unique properties and versatile applications make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its mechanisms and potential uses, this compound is poised to play a pivotal role in shaping future therapeutic strategies.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD